Cas no 1210115-73-3 (N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1210115-73-3
• MF: C₂₁H₂₀ClN₃O₂S
• MW: 413.920402526855
• CID: 6130192
• PubChem ID: 45888212
• Update Time: 2025-06-11

N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z409016272
• 1210115-73-3
• EN300-26592650
• 5-chloro-2-methylsulfanyl-N-[[3-(phenylmethoxymethyl)phenyl]methyl]pyrimidine-4-carboxamide
• AKOS034289346
• N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C21H20ClN3O2S/c1-28-21-24-12-18(22)19(25-21)20(26)23-11-16-8-5-9-17(10-16)14-27-13-15-6-3-2-4-7-15/h2-10,12H,11,13-14H2,1H3,(H,23,26)
• InChI Key： JDXKQPGTGRYDMQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NCC1C=CC=C(COCC2C=CC=CC=2)C=1)=O)SC

Computed Properties

• Exact Mass: 413.0964758g/mol
• Monoisotopic Mass: 413.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.4Ų

Additional information on N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1210115-73-3)

The compound N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide, identified by its CAS No. 1210115-73-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrimidine core and a benzyloxy substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the key features of this compound is its chloro and methylsulfanyl functional groups, which contribute to its unique chemical reactivity. These moieties are often associated with enhanced bioavailability and metabolic stability, making N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide a candidate for further investigation in medicinal chemistry. Recent studies have highlighted its potential in targeting specific proteins involved in inflammatory and proliferative diseases, aligning with current trends in precision medicine.

In the agrochemical sector, derivatives of pyrimidine-based compounds like this one are gaining attention for their potential as pesticides or herbicides. The benzyloxy group, in particular, may offer advantages in terms of environmental persistence and target specificity. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in both academic and industrial circles.

The synthesis of CAS No. 1210115-73-3 involves multi-step organic reactions, including amide coupling and etherification. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and drug development. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring its suitability for research purposes.

From a commercial perspective, the demand for N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide is driven by its versatility in chemical biology and material science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and pharmaceutical companies. Its CAS number serves as a unique identifier, facilitating global trade and regulatory compliance.

In summary, N-({3-[(benzyloxy)methyl]phenyl}methyl)-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide represents a promising avenue for research in multiple fields. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic and agrochemical solutions. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative research and development.